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Compound of Interest

Compound Name: Mpeg-LA
CAS No.: 691410-91-0
Cat. No.: B16081214
Get Quote
. J

mPEG-Lipoic Acid is a chemical compound that requires careful handling in a laboratory
setting. Adherence to safety protocols is crucial to minimize risks.

Hazard Identification and Classification

mPEG-Lipoic Acid and similar alpha-lipoic acid compounds are generally classified with the
following hazards:

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Skin Sensitization: May cause an allergic skin reaction.[2][3]

Aquatic Hazard: Toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling mPEG-Lipoic Acid:

PPE Category Specification

Tightly fitting safety goggles or safety glasses
) with side-shields.[1][4][5] A face shield may be
Eye Protection o , _ _
necessary in situations with a higher risk of

splashing.[1][4]

Chemical-resistant gloves (e.g., nitrile rubber).
Hand Protection [1][4][6] Gloves must be inspected before use

and disposed of properly after handling.[4][5]

Laboratory coat. For larger quantities, a
) disposable coverall of low permeability is
Body Protection . .
recommended.[7] Protective clothing should be

flame-retardant and antistatic.[4]

A NIOSH-approved dust respirator or a full-face
Respiratory particle respirator should be used when dust is

generated or if ventilation is inadequate.[1][4]

Handling and Storage Procedures

Proper handling and storage are essential to maintain the stability of mPEG-Lipoic Acid and
ensure the safety of laboratory personnel.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.tcichemicals.com/BE/en/sds/L0207_EU_6N.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5064.pdf?d=638992170626920477
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202640/Polyethylene_glycol_methyl_ether.pdf
https://www.tcichemicals.com/BE/en/sds/L0207_EU_6N.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5064.pdf?d=638992170626920477
https://www.tcichemicals.com/BE/en/sds/L0207_EU_6N.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5064.pdf?d=638992170626920477
https://cdn.gentaur.com/products/1134/6868cb4b994c49e6dc4d00f5/msds/ess0165.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5064.pdf?d=638992170626920477
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202640/Polyethylene_glycol_methyl_ether.pdf
https://datasheets.scbt.com/sc-202032.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5064.pdf?d=638992170626920477
https://www.tcichemicals.com/BE/en/sds/L0207_EU_6N.pdf
https://www.pccarx.com/Documents/msds_pdf/30-5064.pdf?d=638992170626920477
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Procedure

Guidelines

Handling

Use in a well-ventilated area, preferably in a
fume hood.[4] Avoid contact with skin, eyes, and
clothing.[4][7] Prevent dust formation.[4][7]
Wash hands thoroughly after handling.[1][4][5]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[3][7][8] Store away from
incompatible materials such as strong oxidizing
agents.[4][8]

Stability

The product is stable under normal operating
and storage conditions.[4] Avoid high

temperatures and frequent exposure.[4]

Emergency and Disposal Plans

First Aid Measures

In case of accidental exposure, follow these first aid procedures:
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Exposure Route

First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[1][4]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water.[4] If skin irritation or a rash occurs, get

medical advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[1] Seek immediate medical

attention from an ophthalmologist.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[1][5] Never give anything by mouth to an
unconscious person.[5] Call a poison center or

doctor if you feel unwell.[1]

Spill and Disposal Procedures

Procedure

Guidelines

Spill

Wear appropriate PPE.[4][7] For dry spills, avoid
generating dust.[7] Sweep up the material and
place it in a suitable, closed container for
disposal.[1][8] For liquid spills, absorb with an
inert material (e.g., sand, vermiculite) and

collect for disposal.[8]

Disposal

Dispose of this material and its container as
hazardous waste.[3] Do not allow the product to
enter drains or waterways.[3] Disposal must be
in accordance with all applicable federal, state,

and local regulations.

Experimental Workflow and Safety Protocol
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The following diagrams illustrate the general workflow for handling mPEG-Lipoic Acid in a
laboratory setting and the logical relationship of safety protocols.
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Figure 1. A general experimental workflow for handling mPEG-Lipoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16081214/docs#essential-safety-information-for-
handling-mpeg-lipoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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